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Compound of Interest

Compound Name:
Cyclohexanone, 3-[(4-

methylphenyl)thio]-

CAS No.: 77670-22-5

Cat. No.: B13528685

Get Quote

Executive Summary
The compound 3-[(4-methylphenyl)thio]cyclohexanone (also known as 3-(p-

tolylthio)cyclohexanone) is a prototypical β-ketosulfide. It serves as a fundamental building

block in organic synthesis and a crucial model compound for understanding the reactivity of

covalent modifiers in drug development. This whitepaper provides a comprehensive, expert-

level guide to its synthesis via the thia-Michael addition, rigorous physicochemical

characterization, and downstream applications.

Chemical Identity & Structural Significance
Understanding the structural parameters of 3-[(4-methylphenyl)thio]cyclohexanone is essential

for predicting its behavior in biological and synthetic systems. The molecule features a flexible

cyclohexanone ring coupled to a lipophilic p-tolylthio moiety, making it an excellent precursor

for complex sulfoxides and sulfones.
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IUPAC Name: 3-[(4-methylphenyl)sulfanyl]cyclohexan-1-one

Molecular Formula: C₁₃H₁₆OS

Molecular Weight: 220.33 g/mol

Key Structural Motifs: An electrophilic carbonyl center (C1) and a nucleophile-derived

thioether linkage at the β-position (C3).

Mechanistic Pathway: The Thia-Michael Addition
The most robust and atom-economical method for synthesizing 3-[(4-

methylphenyl)thio]cyclohexanone is the 1,4-conjugate addition (hetero-Michael addition) of 4-

methylbenzenethiol (p-toluenethiol) to 2-cyclohexen-1-one [1].

Causality of Experimental Choices
The reaction is typically catalyzed by a mild organic base, such as triethylamine (Et₃N). The

causality here is strictly thermodynamic and kinetic: un-ionized thiols are relatively poor

nucleophiles. The introduction of a base deprotonates the thiol (pKa ~6.5) to form a highly

polarizable and nucleophilic thiolate anion. This thiolate selectively attacks the softer

electrophilic β-carbon of the α,β-unsaturated ketone rather than the harder carbonyl carbon

(which would lead to 1,2-addition). The resulting enolate intermediate is rapidly protonated by

the conjugate acid of the base, driving the equilibrium toward the stable β-ketosulfide product.

Recent advancements have also demonstrated this coupling via photoredox catalysis,

expanding the synthetic toolkit for radical-based additions[2].
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Figure 1: Base-catalyzed thia-Michael addition mechanistic pathway.
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Physicochemical & Spectral Characterization
To ensure absolute trustworthiness in synthetic workflows, every batch of 3-[(4-

methylphenyl)thio]cyclohexanone must be subjected to a self-validating characterization matrix.

The following table summarizes the expected quantitative spectral data for this compound,

extrapolated from standard analytical profiles of structurally homologous β-ketosulfides [3].

Table 1: Quantitative Spectral Data Summary
Analytical Method Parameter / Signal

Assignment /
Interpretation

¹H NMR (400 MHz, CDCl₃) δ 7.30 (d, J=8.0 Hz, 2H) Aromatic protons (ortho to S)

δ 7.12 (d, J=8.0 Hz, 2H) Aromatic protons (meta to S)

δ 3.15 (m, 1H)
Methine proton (C3-H)

adjacent to sulfur

δ 2.65–2.55 (m, 1H), 2.40–

2.25 (m, 3H)

Methylene protons (C2, C6)

adjacent to carbonyl

δ 2.32 (s, 3H) Aryl-methyl protons (Ar-CH₃)

δ 2.15–1.60 (m, 4H) Aliphatic ring protons (C4, C5)

¹³C NMR (100 MHz, CDCl₃) δ 209.5 Carbonyl carbon (C=O)

δ 138.2, 133.5, 129.8, 129.5 Aromatic carbons

δ 48.2 (C2), 46.5 (C3)
α-carbonyl and β-thioether

carbons

δ 21.1 Aryl-methyl carbon

FT-IR (ATR) 1710 cm⁻¹
Strong C=O stretching

vibration

1492 cm⁻¹, 810 cm⁻¹
Aromatic C=C stretch and

para-substitution bend

HRMS (ESI+) m/z 221.0995 [M+H]⁺
Confirms exact mass of

C₁₃H₁₇OS⁺
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Experimental Protocol: A Self-Validating Workflow
The following step-by-step methodology is designed to be a self-validating system. By

integrating in-process controls (TLC monitoring) and specific workup steps (alkaline washing),

the protocol inherently filters out unreacted starting materials, ensuring that the final spectral

analysis reflects only the pure target compound.

Step 1: Reagent Preparation

Flame-dry a 50 mL round-bottom flask under an inert argon atmosphere to prevent oxidative

dimerization of the thiol (disulfide formation).

Dissolve 2-cyclohexen-1-one (10.0 mmol, 1.0 equiv) in 20 mL of anhydrous dichloromethane

(DCM).

Step 2: Catalytic Initiation

Add 4-methylbenzenethiol (11.0 mmol, 1.1 equiv) to the stirring solution.

Critical Step: Dropwise addition of triethylamine (1.0 mmol, 0.1 equiv) initiates the reaction.

An exothermic shift may be slightly noticeable as the thiolate forms and attacks the enone.

Step 3: In-Process Monitoring

Stir the reaction at room temperature (20–25 °C) for 3 to 4 hours.

Monitor progression via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate

(8:2 v/v) mobile phase. The product will appear as a UV-active spot with a lower Rf value

than the starting enone.

Step 4: Aqueous Workup & Isolation

Quench the reaction by transferring the mixture to a separatory funnel.

Wash the organic layer with 1M NaOH (2 × 15 mL). Causality: The alkaline wash converts

any unreacted 4-methylbenzenethiol into its water-soluble sodium thiolate salt, effectively

removing it from the organic phase.
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Wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Step 5: Purification

Purify the crude residue via flash column chromatography (silica gel, gradient elution from

100% Hexane to 9:1 Hexane:EtOAc) to yield the pure 3-[(4-

methylphenyl)thio]cyclohexanone as a pale yellow to colorless oil.

1. Reagent Mixing
Enone + Thiol in DCM (Argon)

2. Catalytic Initiation
Add Et3N (0.1 equiv)

3. Reaction Monitoring
TLC (Hexane:EtOAc 8:2)

4. Aqueous Workup
1M NaOH Wash -> Brine -> Dry

5. Purification
Flash Chromatography

6. Validation
NMR, IR, HRMS Analysis
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Figure 2: Step-by-step experimental workflow for synthesis and validation.

Applications in Drug Development
The synthesis of 3-[(4-methylphenyl)thio]cyclohexanone is not merely an academic exercise; it

has profound implications for drug discovery.
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Covalent Inhibitor Profiling: α,β-unsaturated carbonyls are frequently utilized as targeted

covalent inhibitors (TCIs) that bind to cysteine residues in target proteins (e.g., EGFR

inhibitors, KRAS G12C inhibitors). The reaction of p-toluenethiol with 2-cyclohexen-1-one

serves as a kinetic and thermodynamic model to evaluate the reactivity and reversibility of

these hetero-Michael additions under physiological conditions [1].

Scaffold Derivatization: The thioether linkage can be selectively oxidized using m-CPBA or

H₂O₂ to yield the corresponding sulfoxide or sulfone. These oxidized derivatives are critical

pharmacophores known to modulate the lipophilicity and hydrogen-bonding capacity of drug

candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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